Cas no 2229244-03-3 (2-fluoro-5-(4-oxobutyl)benzonitrile)

• Product Name: 2-fluoro-5-(4-oxobutyl)benzonitrile
• CAS No: 2229244-03-3
• MF: C₁₁H₁₀FNO
• MW: 191.201606273651
• CID: 6526925
• PubChem ID: 165609454
• Update Time: 2025-05-21

2-fluoro-5-(4-oxobutyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-fluoro-5-(4-oxobutyl)benzonitrile
• 2229244-03-3
• EN300-1730287

• Inchi： 1S/C11H10FNO/c12-11-5-4-9(3-1-2-6-14)7-10(11)8-13/h4-7H,1-3H2
• InChI Key： GCGFAEOGQKSIHX-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C#N)CCCC=O

Computed Properties

• Exact Mass: 191.074642105g/mol
• Monoisotopic Mass: 191.074642105g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 233
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 2-fluoro-5-(4-oxobutyl)benzonitrile

Introduction to Compound CAS No 2229244-03-3: 2-Fluoro-5-(4-Oxobutyl)Benzonitrile

The compound with CAS number 2229244-03-3, commonly referred to as 2-fluoro-5-(4-oxobutyl)benzonitrile, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which includes a benzonitrile core substituted with a fluoro group at the 2-position and a 4-oxobutyl group at the 5-position. These substituents contribute to its distinct chemical properties and potential applications.

Recent studies have highlighted the importance of benzonitriles as versatile building blocks in organic synthesis. The presence of the nitrile group in benzonitriles makes them highly reactive, enabling their use in various chemical transformations such as nucleophilic substitutions and additions. In the case of 2-fluoro-5-(4-oxobutyl)benzonitrile, the fluoro substituent further enhances the molecule's reactivity, making it a valuable intermediate in the synthesis of more complex structures.

The 4-oxobutyl group attached to the benzonitrile core introduces additional functional diversity to the molecule. This group, which contains a ketone moiety, can participate in reactions such as aldol condensations and Michael additions, expanding the scope of potential applications for this compound. Recent research has demonstrated that such functionalities can be exploited in the development of novel drug candidates with improved bioavailability and selectivity.

In terms of synthesis, 2-fluoro-5-(4-oxobutyl)benzonitrile can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods have been optimized in recent years to improve yields and reduce reaction times, making this compound more accessible for large-scale production.

The applications of CAS No 2229244-03-3 are not limited to pharmaceuticals; it also finds use in materials science, particularly in the development of advanced polymers and coatings. The ability of this compound to undergo polymerization under specific conditions has led to its incorporation into materials with enhanced mechanical and thermal properties.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of benzonitriles like CAS No 2229244-03-3. These studies have enabled researchers to predict optimal reaction conditions and design more efficient synthetic pathways for this compound.

In conclusion, CAS No 2229244-03-3: 2-fluoro-5-(4-Oxobutyl)Benzonitrile is a multifaceted organic molecule with a wide range of applications across various scientific disciplines. Its unique structure and reactivity make it an invaluable tool for researchers seeking to develop innovative solutions in pharmaceuticals, materials science, and beyond.